2-[(2E)-2-(2,6-Dichlorobenzylidene)hydrazino]-4,5-dihydro-1H-imidazole

• CAS RN: 28717-34-2
• Molecular Formula: C10H10Cl2N4
• Molecular Weight: 257.12 g/mol
• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]-4,5-dihydro-1H-imidazol-2-amine
• InChI: InChI=1S/C10H10Cl2N4/c11-8-2-1-3-9(12)7(8)6-15-16-10-13-4-5-14-10/h1-3,6H,4-5H2,(H2,13,14,16)/b15-6+
• InChI Key: ZBHSOJMEZJUYOF-GIDUJCDVSA-N
• Isomeric SMILES: C1CN=C(N1)N/N=C/C2=C(C=CC=C2Cl)Cl
• SMILES: C1CN=C(N1)NN=CC2=C(C=CC=C2Cl)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: KUM 32; KUM-32

Description

Kum 32 is a potent antagonist of epinephrine-induced platelet aggregation.

Scientific Research Applications

Synthesis and Molecular Properties

Benzylidenehydrazinyl imidazoles like 2-[(2E)-2-(2,6-Dichlorobenzylidene)hydrazino]-4,5-dihydro-1H-imidazole are synthesized from 2-hydrazinyl imidazoles. These compounds, including their triazole and azetidinone derivatives, have been studied for their molecular properties like hydrophobicity, flexibility, absorption, and bioactivity scores. Notably, certain chloro, bromo, and nitro substituted derivatives exhibited excellent antibacterial activity, highlighting their potential in antimicrobial applications (Rekha, Nagarjuna, Padmaja, & Padmavathi, 2019).

Antimicrobial Activity

Various derivatives of hydrazinyl imidazoles have been synthesized and evaluated for their antimicrobial activity. For example, certain derivatives demonstrated significant antibacterial and antifungal activities against various bacterial and fungal strains. This research highlights the potential of these compounds in developing new antimicrobial agents (El-aal, Fattah, Osman, & Seliem, 2016).

Applications in Photonic Devices

Hydrazone derivatives, which include compounds related to this compound, have been explored for their nonlinear optical properties. These properties are promising for applications in photonic devices, particularly due to their potential in optical limiting (Nair et al., 2022).

Cytotoxic Activities and Anticancer Potential

Several derivatives of hydrazinyl imidazoles have been evaluated for their anticancer activity. Studies have shown that some of these compounds exhibit moderate to high anticancer activity, suggesting their potential as effective agents in cancer treatment (Gomha, Abdel‐aziz, & Khalil, 2016).

DNA Cleavage Activity

Research has also explored the use of hydrazinyl imidazole derivatives as metal-free DNA cleaving agents. These compounds have shown potential in DNA cleavage, which could have implications in molecular biology and therapeutic applications (Shao et al., 2009).